Ethyl (2Z)-2-(1-benzoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Ethyl (2Z)-2-(1-benzoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Brand Name:
Vulcanchem
CAS No.:
331676-54-1
VCID:
VC0402905
InChI:
InChI=1S/C30H25NO3S3/c1-4-34-28(33)25-24(19-13-7-5-8-14-19)36-29(37-25)23-21-17-11-12-18-22(21)31(30(2,3)26(23)35)27(32)20-15-9-6-10-16-20/h5-18H,4H2,1-3H3/b29-23-
SMILES:
CCOC(=O)C1=C(SC(=C2C3=CC=CC=C3N(C(C2=S)(C)C)C(=O)C4=CC=CC=C4)S1)C5=CC=CC=C5
Molecular Formula:
C30H25NO3S3
Molecular Weight:
543.7g/mol
Ethyl (2Z)-2-(1-benzoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
CAS No.: 331676-54-1
Main Products
VCID: VC0402905
Molecular Formula: C30H25NO3S3
Molecular Weight: 543.7g/mol
| CAS No. | 331676-54-1 |
|---|---|
| Product Name | Ethyl (2Z)-2-(1-benzoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
| Molecular Formula | C30H25NO3S3 |
| Molecular Weight | 543.7g/mol |
| IUPAC Name | ethyl (2Z)-2-(1-benzoyl-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
| Standard InChI | InChI=1S/C30H25NO3S3/c1-4-34-28(33)25-24(19-13-7-5-8-14-19)36-29(37-25)23-21-17-11-12-18-22(21)31(30(2,3)26(23)35)27(32)20-15-9-6-10-16-20/h5-18H,4H2,1-3H3/b29-23- |
| Standard InChIKey | VUPRASPIHHRETA-FAJYDZGRSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(S/C(=C/2\C3=CC=CC=C3N(C(C2=S)(C)C)C(=O)C4=CC=CC=C4)/S1)C5=CC=CC=C5 |
| SMILES | CCOC(=O)C1=C(SC(=C2C3=CC=CC=C3N(C(C2=S)(C)C)C(=O)C4=CC=CC=C4)S1)C5=CC=CC=C5 |
| Canonical SMILES | CCOC(=O)C1=C(SC(=C2C3=CC=CC=C3N(C(C2=S)(C)C)C(=O)C4=CC=CC=C4)S1)C5=CC=CC=C5 |
| PubChem Compound | 1720799 |
| Last Modified | Nov 11 2021 |
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